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  3. N'-(1,3-benzodioxol-5-ylmethylene)-2-{[4-[(4-chlorobenzylidene)amino]-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
N'-(1,3-benzodioxol-5-ylmethylene)-2-{[4-[(4-chlorobenzylidene)amino]-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide N'-(1,3-benzodioxol-5-ylmethylene)-2-{[4-[(4-chlorobenzylidene)amino]-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0860273
InChI: InChI=1S/C24H18ClN7O3S/c25-19-4-1-16(2-5-19)13-28-32-23(18-7-9-26-10-8-18)30-31-24(32)36-14-22(33)29-27-12-17-3-6-20-21(11-17)35-15-34-20/h1-13H,14-15H2,(H,29,33)/b27-12+,28-13+
SMILES: C1OC2=C(O1)C=C(C=C2)C=NNC(=O)CSC3=NN=C(N3N=CC4=CC=C(C=C4)Cl)C5=CC=NC=C5
Molecular Formula: C24H18ClN7O3S
Molecular Weight: 520 g/mol

N'-(1,3-benzodioxol-5-ylmethylene)-2-{[4-[(4-chlorobenzylidene)amino]-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide

CAS No.:

Cat. No.: VC0860273

Molecular Formula: C24H18ClN7O3S

Molecular Weight: 520 g/mol

* For research use only. Not for human or veterinary use.

N'-(1,3-benzodioxol-5-ylmethylene)-2-{[4-[(4-chlorobenzylidene)amino]-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide -

Specification

Molecular Formula C24H18ClN7O3S
Molecular Weight 520 g/mol
IUPAC Name N-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-2-[[4-[(E)-(4-chlorophenyl)methylideneamino]-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
Standard InChI InChI=1S/C24H18ClN7O3S/c25-19-4-1-16(2-5-19)13-28-32-23(18-7-9-26-10-8-18)30-31-24(32)36-14-22(33)29-27-12-17-3-6-20-21(11-17)35-15-34-20/h1-13H,14-15H2,(H,29,33)/b27-12+,28-13+
Standard InChI Key ADOAKTJRKAMXJE-ZDMXEENZSA-N
Isomeric SMILES C1OC2=C(O1)C=C(C=C2)/C=N/NC(=O)CSC3=NN=C(N3/N=C/C4=CC=C(C=C4)Cl)C5=CC=NC=C5
SMILES C1OC2=C(O1)C=C(C=C2)C=NNC(=O)CSC3=NN=C(N3N=CC4=CC=C(C=C4)Cl)C5=CC=NC=C5
Canonical SMILES C1OC2=C(O1)C=C(C=C2)C=NNC(=O)CSC3=NN=C(N3N=CC4=CC=C(C=C4)Cl)C5=CC=NC=C5

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